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Introduction

Glypican-3 (GPC3) is a heparan sulfate proteoglycan anchored to the cell surface and is
overexpressed in several types of solid tumors, most notably hepatocellular carcinoma (HCC),
while having limited expression in normal adult tissues.[1][2] This differential expression profile
makes GPC3 an attractive target for the development of antibody-drug conjugates (ADCS).
ADCs are a class of targeted therapeutics that utilize a monoclonal antibody to selectively
deliver a potent cytotoxic payload to cancer cells.[3][4] The efficacy of an ADC is critically
dependent on its ability to bind to the target antigen on the cell surface and subsequently be
internalized, allowing for the release of the cytotoxic agent inside the cancer cell.[5][6]
Therefore, the precise quantification of ADC internalization is a crucial step in the preclinical
development and selection of promising ADC candidates.
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These application notes provide detailed protocols for quantifying the internalization of GPC3-
targeting ADCs in GPC3-expressing cells using common laboratory techniques: flow cytometry
and confocal microscopy. Additionally, a protocol for radiolabeling and internalization assays is
described. This document also includes a summary of GPC3-related signaling pathways to
provide a broader context for GPC3-targeted therapies.

Data Presentation: Quantitative Analysis of GPC3
Expression and ADC Internalization

A thorough understanding of the target antigen expression level and the rate of ADC
internalization is paramount for the rational design and evaluation of ADCs. The following
tables summarize key quantitative data related to GPC3 expression in various cancer cell lines
and the internalization kinetics of GPC3-targeting antibodies.

Table 1. GPC3 Expression Levels in Various Cancer Cell Lines
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GPC3
. . Method of
Cell Line Cancer Type Expression o Reference
Quantification
Level
Hepatocellular ) Flow Cytometry,
HepG2 ] High [718]
Carcinoma Western Blot
Hepatocellular ) Flow Cytometry,
Hep3B ) High [8]
Carcinoma Western Blot
Hepatocellular ) Flow Cytometry,
Huh-7 ) High [8]
Carcinoma Western Blot
Hepatocellular
Huh-1 ) Moderate Flow Cytometry [8]
Carcinoma
Epidermoid i
A431 ) Negative Flow Cytometry [8]
Carcinoma
Engineered )
S High
A431-GPC3 Epidermoid ) Flow Cytometry [8]
i (Overexpression)
Carcinoma
Hepatocellular N
HLE ) Positive Western Blot [7]
Carcinoma
Hepatocellular N
HLF Positive Western Blot [7]

Carcinoma

Table 2: Quantitative Internalization of Anti-GPC3 Antibodies/ADCs
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. Incubation Internalized
. Antibody/A .
Cell Line 56 Time Molecules Method Reference
(hours) per Cell

Anti-GPC3 Flow

HepG2 0.5 ~4 x 1074 [8]
Ab (YP7) Cytometry
Anti-GPC3 Flow

HepG2 4 >1 x 10"5 [8]
Ab (YP7) Cytometry
Anti-GPC3 Flow

Hep3B 0.5 ~4 x 107 [8]
Ab (YP7) Cytometry
Anti-GPC3 Flow

Hep3B 4 >1 x 10"5 [8]
Ab (YP7) Cytometry
89Zr-DFO- High,
1G12 n antigen- In vitro

HepG2 ) Not specified 9]
(immuno-PET dependent assays
probe) uptake
89Zr-DFO-
1G12 - Minimal In vitro

PC3 ] Not specified o 9]
(immuno-PET binding assays

probe)

GPC3 Signaling Pathways

GPCa3 is implicated in modulating several key signaling pathways that are crucial for tumor

growth and proliferation. Understanding these pathways can provide insights into the broader

biological consequences of targeting GPC3 with ADCs. GPC3 has been shown to interact with

and modulate the Wnt, Hedgehog (Hh), and Insulin-like Growth Factor (IGF) signaling
pathways.[10][11][12]
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Caption: GPC3 modulates Wnt, Hedgehog, and IGF signaling pathways.

Experimental Workflows

A typical workflow for quantifying ADC internalization involves several key steps, from cell
culture to data analysis. The specific techniques employed will depend on the research
guestion and available instrumentation.
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Caption: General workflow for ADC internalization experiments.

Experimental Protocols

Protocol 1: Quantifying ADC Internalization by Flow
Cytometry

This protocol describes a method to quantify the internalization of a fluorescently labeled anti-
GPC3 ADC over time.

Materials:
o GPC3-positive cells (e.g., HepG2, Hep3B) and GPC3-negative control cells (e.g., A431)

e Complete cell culture medium
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o Fluorescently labeled anti-GPC3 ADC (e.g., conjugated to Alexa Fluor 488)
e Unlabeled anti-GPC3 antibody (for competition control)
o Phosphate-Buffered Saline (PBS)
e Trypsin-EDTA
e Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS)
e Propidium lodide (PI) or other viability dye
e 12x75 mm flow cytometry tubes
Procedure:
e Cell Preparation:
o Culture GPC3-positive and negative cells to ~80% confluency.

o Harvest cells using Trypsin-EDTA, wash with complete medium, and resuspend in Flow
Cytometry Staining Buffer to a concentration of 1 x 10”6 cells/mL.[13]

» Antibody Incubation:
o For each cell line, prepare the following samples in flow cytometry tubes:
» Unstained control
» Labeled ADC only (for total binding)
» Labeled ADC + excess unlabeled antibody (for non-specific binding)

o Add the labeled anti-GPC3 ADC to the appropriate tubes at a final concentration of 1-10
pug/mL. For the competition control, pre-incubate the cells with a 100-fold excess of
unlabeled antibody for 30 minutes on ice before adding the labeled ADC.

o Incubate the tubes at 4°C for 1 hour to allow for surface binding without significant
internalization.
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¢ Internalization:
o To initiate internalization, transfer the tubes to a 37°C water bath or incubator.

o Collect samples at various time points (e.g., 0, 0.5, 1, 2, 4, and 6 hours). The 0-hour time
point remains at 4°C.

o Sample Processing:

o At each time point, stop the internalization by placing the tubes on ice and adding 2 mL of
ice-cold Flow Cytometry Staining Buffer.

o Centrifuge the cells at 300 x g for 5 minutes at 4°C and discard the supernatant.[13]

o To distinguish between surface-bound and internalized ADC, you can use a quenching
agent or an acid wash (e.qg., glycine buffer, pH 2.5) to strip the surface-bound antibody.

o Wash the cells twice with ice-cold Flow Cytometry Staining Buffer.
« Staining and Acquisition:
o Resuspend the cell pellet in 500 pL of Flow Cytometry Staining Buffer.
o Add a viability dye such as PI just before analysis to exclude dead cells.

o Acquire the samples on a flow cytometer, collecting data for at least 10,000 events per
sample.

o Data Analysis:

o

Gate on the live, single-cell population.

[¢]

Determine the Mean Fluorescence Intensity (MFI) for each sample.

o

The internalized signal at each time point can be calculated by subtracting the MFI of the
surface-quenched/acid-washed sample from the MFI of the total binding sample.

Plot the internalized MFI as a function of time to determine the internalization rate.

[¢]
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Protocol 2: Visualizing ADC Internalization by Confocal
Microscopy

This protocol allows for the visualization of ADC internalization and its subcellular localization.
Materials:

o GPC3-positive and negative cells

o Glass-bottom culture dishes or chamber slides

o Complete cell culture medium

o Fluorescently labeled anti-GPC3 ADC (e.g., conjugated to Alexa Fluor 647)
e Hoechst 33342 or DAPI for nuclear staining

e Lysosomal marker (e.g., LysoTracker Green DND-26)

o 4% Paraformaldehyde (PFA) in PBS

e 0.1% Triton X-100 in PBS (for permeabilization, optional)

e Mounting medium

Procedure:

o Cell Seeding:

o Seed GPC3-positive and negative cells onto glass-bottom dishes or chamber slides and
allow them to adhere overnight.

o ADC Incubation and Internalization:

o The next day, replace the medium with fresh medium containing the fluorescently labeled
anti-GPC3 ADC (1-10 pg/mL).
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o Incubate the cells at 37°C for various time points (e.g., 0, 1, 4, and 24 hours) to observe
the internalization process. For the 0-hour time point, perform the incubation at 4°C for 1
hour.

e Staining of Subcellular Organelles:

o During the last 30-60 minutes of the ADC incubation, add the lysosomal marker (e.g.,
LysoTracker Green) to the medium according to the manufacturer's instructions to
visualize co-localization with lysosomes.

» Fixation and Nuclear Staining:
o Wash the cells three times with PBS.
o Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.
o Wash the cells three times with PBS.

o If intracellular targets are to be stained with other antibodies, permeabilize the cells with
0.1% Triton X-100 in PBS for 10 minutes.

o Stain the nuclei by incubating with Hoechst 33342 or DAPI for 5-10 minutes.
o Wash the cells three times with PBS.

e Imaging:
o Add a drop of mounting medium to the cells and cover with a coverslip.

o Image the cells using a confocal laser scanning microscope.[14][15] Acquire images in
separate channels for the ADC, the lysosomal marker, and the nuclear stain.

e Image Analysis:

o Merge the images from the different channels to visualize the subcellular localization of the
ADC.
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o Co-localization analysis can be performed using appropriate software (e.g., ImageJ with
the Coloc 2 plugin) to quantify the degree of overlap between the ADC signal and the
lysosomal marker.

Protocol 3: Radiolabeling of Anti-GPC3 ADC and
Internalization Assay

This protocol provides a highly sensitive method to quantify ADC internalization using a
radiolabeled antibody.

Materials:

Anti-GPC3 ADC

e Radionuclide (e.qg., lodine-125, Zirconium-89)

» Reagents for radiolabeling (e.g., lodogen-coated tubes for 125I, chelators like DFO for 89Zr)
e Size-exclusion chromatography column (e.g., PD-10) for purification

o GPC3-positive and negative cells

o Complete cell culture medium

» Binding buffer (e.g., PBS with 1% BSA)

e Acid wash buffer (e.g., 0.2 M glycine, 0.15 M NaCl, pH 2.5)

o Lysis buffer (e.g., 1 N NaOH)

Gamma counter

Procedure:
e Radiolabeling and Purification:

o Radiolabel the anti-GPC3 ADC with the chosen radionuclide following established
protocols. For example, use lodogen-coated tubes for radioiodination.
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o Purify the radiolabeled ADC from unincorporated radionuclide using a size-exclusion
chromatography column.

o Determine the specific activity of the radiolabeled ADC.

o Cell Preparation:

o Seed GPC3-positive and negative cells in 24-well plates and allow them to adhere
overnight.

« Internalization Assay:
o On the day of the experiment, wash the cells with binding buffer.

o Add the radiolabeled anti-GPC3 ADC (at a specific concentration, e.g., 10 nM) to the
wells. Include wells with a 100-fold excess of unlabeled ADC to determine non-specific
binding.

o Incubate the plates at 37°C for various time points (e.g., 0, 15, 30, 60, 120, and 240
minutes). For the 0-minute time point, perform the incubation at 4°C.

e Sample Processing:
o At each time point, place the plate on ice and aspirate the medium.
o Wash the cells three times with ice-cold binding buffer.

o To differentiate between surface-bound and internalized ADC, add acid wash buffer to the
wells and incubate for 5 minutes on ice. Collect this "surface-bound" fraction.

o Wash the cells once more with acid wash buffer.

o Lyse the cells by adding lysis buffer to the wells and incubate for 10 minutes at room
temperature. Collect this "internalized" fraction.

¢ Quantification:
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o Measure the radioactivity in the "surface-bound" and "internalized" fractions for each time
point using a gamma counter.

o Data Analysis:

o Calculate the specific binding by subtracting the non-specific binding (from wells with
excess unlabeled ADC) from the total binding.

o Express the internalized radioactivity as a percentage of the total specific binding at each
time point.

o Plot the percentage of internalization over time to determine the internalization kinetics.

Conclusion

The protocols and data presented in these application notes provide a comprehensive
framework for the quantitative assessment of ADC internalization in GPC3-expressing cells.
The choice of methodology will depend on the specific experimental goals, with flow cytometry
offering high-throughput quantitative data, confocal microscopy providing detailed spatial
information, and radiolabeling assays delivering high sensitivity for kinetic studies. A thorough
characterization of ADC internalization is a critical component in the successful development of
novel and effective GPC3-targeted cancer therapies.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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